2H-3,1-Benzoxazine, 1,4-dihydro-2-(2-thienyl)-

• CAS No.: 90284-36-9
• Molecular Formula: C12H11NOS
• Molecular Weight: 217.29 g/mol
• IUPAC Name: 2-thiophen-2-yl-2,4-dihydro-1H-3,1-benzoxazine
• InChI: InChI=1S/C12H11NOS/c1-2-5-10-9(4-1)8-14-12(13-10)11-6-3-7-15-11/h1-7,12-13H,8H2
• InChI Key: LNCZINRUPOOCMU-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CC=CC=C2NC(O1)C3=CC=CS3

Description

2H-3,1-Benzoxazine, 1,4-dihydro-2-(2-thienyl)- is a heterocyclic compound that features a benzene ring fused with an oxazine ring The oxazine ring contains both oxygen and nitrogen atoms, making it a versatile structure in organic chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

1,4-Dihydro-2H-3,1-benzoxazines can be synthesized through the condensation of o-aminobenzyl alcohols with aldehydes, ketones, and formylbenzoic acids . For example, dihydrobenzoxazines containing the α-hydroxyphenyl group at the C(2) atom are potential ligands capable of forming complexes with transition metals such as cobalt, copper, and nickel . Another method involves the use of iminium cation from a mixture of cyanuric chloride and dimethylformamide as a cyclizing agent, which allows for the one-pot synthesis of 2-substituted 4H-3,1-benzoxazin-4-one derivatives under mild conditions .

Industrial Production Methods

Industrial production methods for benzoxazines often involve the Mannich reaction, which uses a phenol, an amine, and formaldehyde . This method is advantageous due to its simplicity and the availability of starting materials. The reaction can be performed under mild conditions, making it suitable for large-scale production.

Chemical Reactions Analysis

Types of Reactions

2H-3,1-Benzoxazine, 1,4-dihydro-2-(2-thienyl)- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The thienyl group allows for electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as lithium aluminum hydride. Substitution reactions often involve halogenating agents and nucleophiles under controlled conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives.

Scientific Research Applications

2H-3,1-Benzoxazine, 1,4-dihydro-2-(2-thienyl)- has a wide range of scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex heterocyclic compounds.

Biology: The compound exhibits biological activities such as antimicrobial and anti-inflammatory properties.

Medicine: It is explored for its potential use in developing new pharmaceutical drugs with various therapeutic effects.

Industry: The compound is used in the production of polybenzoxazines, which are high-performance polymers with applications in adhesives and fiber-reinforced plastics.

Mechanism of Action

The mechanism of action of 2H-3,1-Benzoxazine, 1,4-dihydro-2-(2-thienyl)- involves its interaction with specific molecular targets and pathways. For instance, it can inhibit certain enzymes or receptors, leading to its biological effects. The compound may also interact with cellular components, affecting processes such as apoptosis and cell signaling .

Comparison with Similar Compounds

Similar Compounds

4H-3,1-Benzoxazines: These compounds share a similar core structure but differ in their substituents and specific properties.

2H-3,1-Benzoxazine-2,4(1H)-dione: This compound has a similar benzoxazine ring but with different functional groups.

Uniqueness

2H-3,1-Benzoxazine, 1,4-dihydro-2-(2-thienyl)- is unique due to the presence of the thienyl group, which imparts distinct chemical and biological properties. This makes it a valuable compound for various applications in research and industry.